Cas no 300361-79-9 (4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester)

• Product Name: 4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester
• CAS No: 300361-79-9
• MF: C₆H₆ClN₃O₄
• MW: 219.582540035248
• CID: 3064478
• PubChem ID: 135443091
• Update Time: 2025-04-21

4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-nitro-2H-pyrazole-3-carboxylic acid ethyl ester
• SR-01000551319
• AKOS000532909
• EU-0093548
• SR-01000551319-1
• 300361-79-9
• ethyl 4-chloro-3-nitro-1H-pyrazole-5-carboxylate
• DTXSID001238426
• Ethyl 4-chloro-5-nitro-1H-pyrazole-3-carboxylate
• STK342608
• AB00081413-01
• CCG-198427

• Inchi： 1S/C6H6ClN3O4/c1-2-14-6(11)4-3(7)5(9-8-4)10(12)13/h2H2,1H3,(H,8,9)
• InChI Key： IZEOMSPIIJWRLT-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])NN=C1C(=O)OCC

Computed Properties

• Exact Mass: 219.0046834Da
• Monoisotopic Mass: 219.0046834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 101Ų